2-(1-adamantyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-methylethyl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-[1-(3,5-dimethylpyrazol-1-yl)propan-2-yl]acetamide
• InChI: InChI=1S/C20H31N3O/c1-13-4-15(3)23(22-13)12-14(2)21-19(24)11-20-8-16-5-17(9-20)7-18(6-16)10-20/h4,14,16-18H,5-12H2,1-3H3,(H,21,24)
• InChI Key: RYIKPDPPIZEZCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(C)NC(=O)CC23CC4CC(C2)CC(C4)C3)C
• Molecular Formula: C20H31N3O
• Molecular Weight: 329.5 g/mol

Description

2-(1-adamantyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-methylethyl]acetamide is a chemical compound that belongs to the class of adamantane derivatives. It is also known as ADBAC or Adapromine. This compound has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of ADBAC involves its binding to dopamine transporters, which inhibits the reuptake of dopamine by the presynaptic neuron. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can have various effects on the postsynaptic neuron, depending on the location and type of dopamine receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ADBAC are largely dependent on the location and type of dopamine receptor that is affected. It has been shown to have both stimulatory and inhibitory effects on the central nervous system, depending on the dose and duration of exposure.

Advantages and Limitations for Lab Experiments

One advantage of using ADBAC in lab experiments is its high affinity for dopamine transporters, which allows for the selective manipulation of dopamine levels in the brain. However, one limitation is its potential toxicity, which can lead to adverse effects on the central nervous system.

Future Directions

There are several future directions for the study of ADBAC in scientific research. One potential area of study is its potential applications in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Another potential area of study is its potential as a tool for studying the role of dopamine in various neurological processes, such as reward and addiction.
In conclusion, 2-(1-adamantyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-methylethyl]acetamide is a chemical compound that has potential applications in scientific research, particularly in the field of neuroscience. Its high affinity for dopamine transporters makes it a potential tool for studying the role of dopamine in various neurological disorders and processes. However, its potential toxicity is a limitation that must be considered in any future studies.

Synthesis Methods

The synthesis of 2-(1-adamantyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-methylethyl]acetamide involves the reaction of 1-adamantylamine with 3,5-dimethyl-1H-pyrazole-1-carbaldehyde, followed by the addition of isopropylmagnesium chloride and acetic anhydride. The resulting product is then purified through column chromatography to obtain pure ADBAC.

Scientific Research Applications

ADBAC has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for dopamine transporters, which are responsible for the reuptake of dopamine in the brain. This makes ADBAC a potential tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and schizophrenia.